Cas no 162131-96-6 (2-Oxiraneethanol,3,3-dimethyl-)
162131-96-6 structure
Product Name:2-Oxiraneethanol,3,3-dimethyl-
CAS No:162131-96-6
MF:C6H12O2
MW:116.158282279968
CID:109910
PubChem ID:13327302
Update Time:2025-04-18
2-Oxiraneethanol,3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiraneethanol,3,3-dimethyl-
- Oxiraneethanol, 3,3-dimethyl- (9CI)
- 162131-96-6
- 2-(3,3-Dimethyloxiran-2-yl)ethanol
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- Inchi: 1S/C6H12O2/c1-6(2)5(8-6)3-4-7/h5,7H,3-4H2,1-2H3
- InChI Key: ZPGGKNZDYTVOTP-UHFFFAOYSA-N
- SMILES: O1C(CCO)C1(C)C
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.76
2-Oxiraneethanol,3,3-dimethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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